2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(3-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(3-nitrophenyl)acetamide” is a small molecule that features the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds . It has been synthesized as a novel CDK2 targeting compound .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule . The 1H NMR and 13C NMR spectra can provide detailed information about the hydrogen and carbon atoms in the molecule, respectively .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using various techniques. For instance, the melting point can provide information about the compound’s stability . The IR, 1H NMR, and 13C NMR spectra can provide information about the compound’s functional groups and atomic composition .
Scientific Research Applications
Medical Imaging Applications
Compounds with structural similarities, particularly those incorporating elements like fluorine, have been explored for their potential in medical imaging. The radiolabeling of selective ligands, such as DPA-714, with fluorine-18 for positron emission tomography (PET) imaging exemplifies this application. These ligands target the translocator protein (18 kDa), highlighting their role in neuroimaging to study brain inflammation and neurodegeneration (Dollé et al., 2008).
Pharmacological Research
The development of molecular probes based on pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine scaffold for the A2A adenosine receptor indicates the importance of such compounds in pharmacology. These probes are designed for high affinity and selectivity, used in studying receptor interactions and potential therapeutic applications (Kumar et al., 2011).
Antimicrobial and Antifungal Agents
Compounds within the triazolo[1,5-c]pyrimidine class have been evaluated for their potential as antiasthma agents and show promising mediator release inhibitory activity. Such studies are crucial for developing new therapeutic agents for asthma and other allergic conditions (Medwid et al., 1990).
Agricultural Applications
Research into heterocycles incorporating a thiadiazole moiety for their insecticidal properties against pests like the cotton leafworm demonstrates the potential of such compounds in agriculture. This area of study aims to develop safer and more effective pesticides to protect crops and ensure food security (Fadda et al., 2017).
Cancer Research
The exploration of triazolo[4,3-a]pyrimidin-2-yl)acetamide derivatives as PI3K inhibitors showcases the role of similar compounds in cancer research. These studies focus on creating effective anticancer agents with lower toxicity, contributing to the development of targeted cancer therapies (Wang et al., 2015).
Future Directions
Mechanism of Action
Target of Action
The primary target of this compound is the Lysine specific demethylase 1 (LSD1) . LSD1 plays a pivotal role in regulating lysine methylation, a key post-translational modification in cells .
Mode of Action
The compound interacts with LSD1 and inhibits its activity . Docking studies suggest that the hydrogen interaction between the nitrogen atom in the pyridine ring of the compound and Met332 of LSD1 could be responsible for the improved activity .
Biochemical Pathways
The inhibition of LSD1 by the compound can lead to changes in the methylation status of histones, thereby affecting gene expression . This can have downstream effects on various cellular processes, including cell proliferation and migration .
Result of Action
The inhibition of LSD1 by the compound can lead to the suppression of cancer cell proliferation and migration . For instance, when MGC-803 cells (a type of gastric cancer cell) were treated with a similar compound, the activity of LSD1 was significantly inhibited, and the cell migration ability was also suppressed .
properties
IUPAC Name |
2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-N-(3-nitrophenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12FN7O3S/c19-11-4-6-13(7-5-11)25-17-16(23-24-25)18(21-10-20-17)30-9-15(27)22-12-2-1-3-14(8-12)26(28)29/h1-8,10H,9H2,(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMDSNOWKFRWNAH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12FN7O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.